Cas no 50992-44-4 (Phenol,4-chloro-3-methyl-5-(1-methylethyl)-)

• Product Name: Phenol,4-chloro-3-methyl-5-(1-methylethyl)-
• CAS No: 50992-44-4
• MF: C₁₀H₁₃ClO
• MW: 184.662622213364
• CID: 374746
• PubChem ID: 3016583
• Update Time: 2025-04-19

Phenol,4-chloro-3-methyl-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-chloro-3-methyl-5-(1-methylethyl)-
• 4-chloro-3-methyl-5-propan-2-ylphenol
• 4-chloro-5-isopropyl-m-cresol
• 4-chloro-3-methyl-5-(1-methylethyl)phenol
• EINECS 256-899-7
• DTXSID40198990
• 4-Chloro-5-methyl-3-isopropylphenol
• NS00032184
• 50992-44-4
• 4-chloro-3-methyl-5-isopropylphenol
• 32VRU6KY3C
• Phenol, 4-chloro-3-methyl-5-(1-methylethyl)-
• SCHEMBL10784694

• Inchi： 1S/C10H13ClO/c1-6(2)9-5-8(12)4-7(3)10(9)11/h4-6,12H,1-3H3
• InChI Key： QPDXBKHZJRUURK-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC(=CC=1C(C)C)O

Computed Properties

• Exact Mass: 184.06559
• Monoisotopic Mass: 184.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23